1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride
Overview
Description
1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride is a chemical compound with the empirical formula C13H17NO2 . It is a solid in form . This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis of both stereoisomers of 1-amino-4-hydroxycyclohexane-1-carboxylic acid, a new family of constrained hydroxy-α,α-disubstituted-α-amino acids, is achieved through selective transformations of the functional groups of the corresponding enone cycloadduct provided by the Diels–Alder cycloaddition of Danishefsky’s diene to methyl 2-acetamidoacrylate .
Molecular Structure Analysis
The molecular weight of 1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride is 219.28 . The SMILES string representation is NC1(CCC(CC1)c2ccccc2)C(O)=O . The InChI key is TWAYLYPZRSXEOS-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride is a solid in form . The compound has an empirical formula of C13H17NO2 and a molecular weight of 219.28 .
Scientific Research Applications
Agonist for Melanocortin Receptors
This compound has been identified as a potent agonist for human melanocortin 4 receptor (hMC4R), which plays a role in energy homeostasis and weight regulation. It shows specificity as it is inactive or weakly active in other melanocortin receptors like hMC1R, hMC3R, and hMC5R .
Neurohypophyseal Hormones Analogues
It has been used in the synthesis of new analogues of neurohypophyseal hormones that are conformationally restricted. These analogues have potential pharmacological properties that could be beneficial for various medical applications .
Mechanism of Action
Target of Action
The primary target of 1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride is the human melanocortin-4 receptor (hMC4R) . This receptor plays a crucial role in maintaining energy homeostasis, sexual function, and other physiological processes .
Mode of Action
1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride acts as an agonist at the hMC4R . It binds to this receptor and triggers a series of intracellular events, leading to the activation of the receptor .
Biochemical Pathways
Upon activation of the hMC4R by 1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride, several biochemical pathways are affected . These pathways are involved in energy homeostasis, sexual function, and other physiological processes .
Result of Action
The activation of hMC4R by 1-Amino-4-phenylcyclohexane-1-carboxylic acid hydrochloride leads to molecular and cellular effects that contribute to its physiological effects . These effects include changes in energy homeostasis and sexual function .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-amino-4-phenylcyclohexane-1-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2.ClH/c14-13(12(15)16)8-6-11(7-9-13)10-4-2-1-3-5-10;/h1-5,11H,6-9,14H2,(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWVFXIZTTMBTEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=CC=CC=C2)(C(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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